Unprecedented diastereoselective generation of chiral-at-metal, half sandwich Ir(iii) and Rh(iii) complexes via anomeric isomerism on “sugar-coated” N-heterocyclic carbene ligands†‡
Dalton Transactions Pub Date: 2011-03-25 DOI: 10.1039/C0DT01634A
Abstract
The first example of the diastereoselective synthesis induced by anomeric isomerism of sugar units in
Recommended Literature
- [1] Intracellular delivery of therapeutic antisense oligonucleotides targeting mRNA coding mitochondrial proteins by cell-penetrating peptides†
- [2] Scalable synthesis of methacrylate-based vitrimer powders by suspension polymerization†
- [3] Front cover
- [4] High-efficiency activation of the C–H bond to synthesize p-methoxy benzaldehyde over a MnO2/CNT/Gr catalyst†
- [5] Immobilisation of enzymes on mesoporous silicate materials
- [6] Bioinspired spindle-knotted fibers with a strong water-collecting ability from a humid environment†
- [7] Development of pharmaceutically relevant bio-based intermediates though aldol condensation and Claisen–Schmidt reactions of dihydrolevoglucosenone (Cyrene®)†
- [8] A water-soluble pillar[5]arene-based chemosensor for highly selective and sensitive fluorescence detection of l-methionine†
- [9] Synthesis of dendritic Pt–Ni–P alloy nanoparticles with enhanced electrocatalytic properties†
- [10] Resveratrol regulates skeletal muscle fibers switching through the AdipoR1-AMPK-PGC-1α pathway
Journal Name：Dalton Transactions
Research Products
-
CAS no.: 144409-99-4
-
CAS no.: 128221-48-7
